Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-[4-[[7-(trifluoromethyl)-4-quinolinyl]amino]benzoyl]-

• CAS No.: 72141-56-1
• Molecular Formula: C27H22ClF3N4O3S
• Molecular Weight: 575.0 g/mol
• IUPAC Name: [4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-[4-[[7-(trifluoromethyl)quinolin-4-yl]amino]phenyl]methanone
• InChI: InChI=1S/C27H22ClF3N4O3S/c28-20-4-8-22(9-5-20)39(37,38)35-15-13-34(14-16-35)26(36)18-1-6-21(7-2-18)33-24-11-12-32-25-17-19(27(29,30)31)3-10-23(24)25/h1-12,17H,13-16H2,(H,32,33)
• InChI Key: HVICCLWOVOURCK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)NC3=C4C=CC(=CC4=NC=C3)C(F)(F)F)S(=O)(=O)C5=CC=C(C=C5)Cl

Description

Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-[4-[[7-(trifluoromethyl)-4-quinolinyl]amino]benzoyl]- is a useful research compound. Its molecular formula is C27H22ClF3N4O3S and its molecular weight is 575.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the manner given in Example 15, 4-[4-[[7-(trifluoromethyl)-4-quinolinyl]amino]benzoyl]piperazine is reacted with 4-chlorophenylsulfonyl chloride in the presence of triethylamine under nitrogen to give 1-[(4-chlorophenyl)sulfonyl]-4-[4-[[7-(trifluoromethyl)-4-quinolinyl]amino]benzoyl]piperazine of melting point 234°-236° C. in 77% yield.